Cas no 20022-60-0 ( )

• Product Name: &nbsp
• CAS No: 20022-60-0
• MF: C₄H₆ClNS₂
• MW: 167.68013715744
• CID: 908874
• PubChem ID: 3840742
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloroprop-2-enyl carbamodithioate
• AC1MZ137
• NSC27744
• NSC-27744
• 2-Chloroprop-2-en-1-yl carbamodithioate
• 2-chloroprop-2-enylsulfanylmethanethioamide
• 20022-60-0
• DS-013160
• DTXSID60397160
•  

• Inchi： 1S/C4H6ClNS2/c1-3(5)2-8-4(6)7/h1-2H2,(H2,6,7)
• InChI Key： QNZFGVIUKLBVEK-UHFFFAOYSA-N
• SMILES： ClC(=C)CSC(N)=S

Computed Properties

• Exact Mass: 166.96318
• Monoisotopic Mass: 166.9630192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 26.02
• LogP: 2.41600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Dithiocarbamic acids and derivatives Dithiocarbamic acid esters